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An In-depth Technical Guide to LEWATIT® TP-214 lon Exchange Resin

This technical guide provides a comprehensive overview of the LEWATIT® TP-214 ion
exchange resin for researchers, scientists, and drug development professionals. It details the
resin's specifications, properties, and key applications, presenting quantitative data in
structured tables and visualizing complex processes through diagrams.

Core Resin Specifications

LEWATIT® TP-214 is a macroporous chelating ion exchange resin specifically designed for the
selective removal and recovery of mercury and precious metals.[1][2] Its unique properties are
derived from its styrene-divinylbenzene matrix and the incorporation of thiourea functional
groups.

Physical and Chemical Properties

The physical and chemical characteristics of LEWATIT® TP-214 are summarized in the table
below, providing a clear overview of its key attributes.
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Property Specification

Matrix Macroporous styrene-divinylbenzene copolymer
Functional Group Thiourea

Form Macroporous beads

Particle Size 400-1250 pm

Total Capacity 1.0 meg/mL (wetted bed volume)

Moisture Content 43-48%

Loss on Drying 40-60% (at 110 °C)

Separation Technique Affinity

Source: Sigma-Aldrich

lonic Selectivity

LEWATIT® TP-214 exhibits a high selectivity for a range of metal cations. The affinity for these
ions in neutral solutions follows a descending order, making it highly effective for targeted metal
removal.

Order of Decreasing Affinity: Hg2* > Ag* > Au*/3+ > Pt2+/4+ > Cu?* > Pb2+/4+ > Bi2* > Sn2+ >
Zn?* > Cd?* > Ni2*[1][2]

Key Applications and Experimental Insights

LEWATIT® TP-214 is employed in a variety of industrial and environmental applications,
primarily centered around the removal and recovery of heavy and precious metals.

Mercury Removal

A primary application of LEWATIT® TP-214 is the removal of mercury from various sources,
including industrial wastewater, flue gas scrubbing processes, and contaminated groundwater.
[1][3][4] Its high affinity for mercury allows for the reduction of mercury concentrations to the
low parts-per-billion (ppb) range.[1]
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Experimental Workflow for Mercury Removal from Wastewater:

The following diagram illustrates a typical workflow for the removal of mercury from industrial
wastewater using LEWATIT® TP-214. The process involves an initial precipitation step to
reduce the overall metal load, followed by a polishing step with the ion exchange resin.
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Caption: Workflow for heavy metal removal from flue gas scrubbing water.

Precious Metal Recovery

LEWATIT® TP-214 is also highly effective in the recovery of precious metals such as gold,
silver, and platinum group metals from hydrometallurgical process streams, rinse waters, and

exhausted process solutions.[1][4]
Logical Relationship in Precious Metal Recovery:

The process of precious metal recovery using LEWATIT® TP-214 is based on the principle of
selective adsorption. The resin's thiourea functional groups form stable complexes with
precious metal ions, effectively removing them from the solution. The loaded resin can then be
incinerated to recover the metals.
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Caption: Logical workflow for precious metal recovery.

Experimental Protocols: A Note on Methodology

Detailed, step-by-step experimental protocols for all applications of LEWATIT® TP-214 are not
publicly available in a single, comprehensive document. The information provided by the
manufacturer and suppliers is primarily in the form of application notes and product
descriptions. However, insights into experimental design can be gleaned from published
research.

For instance, a study on palladium recovery using LEWATIT® TP-214 investigated the effects
of pH, contact time, temperature, and resin dosage on recovery efficiency.[5] The experimental
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setup involved batch adsorption studies where a known concentration of palladium solution
was agitated with a specific amount of the resin for a set duration and temperature.[5] The
concentration of palladium in the solution was measured before and after contact with the resin
to determine the recovery percentage.[5]

Researchers and scientists intending to use LEWATIT® TP-214 should develop specific
protocols tailored to their particular application, taking into account the general operational
parameters provided in the technical documentation and relevant scientific literature.

Regeneration and Disposal

It is important to note that LEWATIT® TP-214 is not typically regenerated using standard
chemical solutions.[1][2] For the recovery of precious metals or the disposal of mercury,
incineration of the loaded resin is the recommended procedure, which should be carried out in
accordance with local regulations.[1][2]

This technical guide provides a foundational understanding of LEWATIT® TP-214, its
properties, and its applications. For specific experimental design and implementation, further
consultation of scientific literature and direct contact with the manufacturer for application-
specific guidance is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [LEWATIT TP-214 technical data sheet and
specifications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1166751/docs#lewatit-tp-214-technical-data-sheet-
and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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